Cas no 21495-41-0 (2-amino-3-(2-methyl-1H-indol-3-yl)propanoic acid)
2-Amino-3-(2-methyl-1H-indol-3-yl)propanoic acid is a non-proteinogenic amino acid derivative featuring an indole moiety substituted with a methyl group at the 2-position. This compound is of interest in medicinal chemistry and biochemical research due to its structural similarity to tryptophan, which may influence its interactions with enzymatic systems or receptor binding sites. The presence of the 2-methyl group enhances steric and electronic properties, potentially improving metabolic stability or selectivity in biological applications. Its synthetic versatility allows for further functionalization, making it a valuable intermediate for the development of novel pharmacophores or probes in neurochemical and pharmacological studies.
21495-41-0 structure
Product Name:2-amino-3-(2-methyl-1H-indol-3-yl)propanoic acid
CAS No:21495-41-0
MF:C12H14N2O2
MW:218.251762866974
MDL:MFCD03005300
CID:249796
PubChem ID:3015659
Update Time:2025-06-07
2-amino-3-(2-methyl-1H-indol-3-yl)propanoic acid Chemical and Physical Properties
Names and Identifiers
-
- Tryptophan, 2-methyl-
- 2-METHYL-DL-TRYPTOPHAN
- 1-Methyl-tryptophan
- 2-methyldithiocarbazic acid benzyl ester
- 2-methyl-Tryptophan
- 2-Methyltryptophan
- CTK0J3964
- DL-2-Methyl-tryptophan
- Hydrazinecarbodithioic acid, 1-methyl-, phenylmethyl ester
- N-methyl-S-benzyldithiocarbazate
- 2-amino-3-(2-methyl-1H-indol-3-yl)propanoic acid
- MFCD03005300
- M-4975
- CS-0055913
- 2-Methyl-DL-tryptophan (H-DL-Trp(2-Me)-OH)
- D84128
- BS-51991
- SCHEMBL2049320
- UNII-UQH08U4QVS
- 21495-41-0
- UQH08U4QVS
- DL-Tryptophan, 2-methyl-
- 2-amino-3-(2-methyl-1H-indol-3-yl)propanoicacid
-
- MDL： MFCD03005300
- Inchi： 1S/C12H14N2O2/c1-7-9(6-10(13)12(15)16)8-4-2-3-5-11(8)14-7/h2-5,10,14H,6,13H2,1H3,(H,15,16)
- InChI Key： BXJSOEWOQDVGJW-UHFFFAOYSA-N
- SMILES： OC(C(CC1=C(C)NC2C=CC=CC1=2)N)=O
Computed Properties
- Exact Mass: 218.10562
- Monoisotopic Mass: 218.105527694g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 270
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.7
- Topological Polar Surface Area: 79.1Ų
Experimental Properties
- Color/Form: Not available
- Density: 1.3±0.1 g/cm3
- Melting Point: Not available
- Boiling Point: 452.8±45.0 °C at 760 mmHg
- Flash Point: 227.6±28.7 °C
- PSA: 79.11
- Vapor Pressure: 0.0±1.2 mmHg at 25°C
2-amino-3-(2-methyl-1H-indol-3-yl)propanoic acid Security Information
- Signal Word：warning
- Hazard Statement： H303+H313+H333
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
2-amino-3-(2-methyl-1H-indol-3-yl)propanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM149134-1g |
2-amino-3-(2-methyl-1H-indol-3-yl)propanoic acid |
21495-41-0 | 97% | 1g |
$417 | 2021-06-09 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | M63380-1g |
2-Amino-3-(2-methyl-1H-indol-3-yl)propanoic acid |
21495-41-0 | 95% | 1g |
¥2765.0 | 2024-07-19 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | M63380-100mg |
2-Amino-3-(2-methyl-1H-indol-3-yl)propanoic acid |
21495-41-0 | 95% | 100mg |
¥604.0 | 2024-07-19 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | M63380-250mg |
2-Amino-3-(2-methyl-1H-indol-3-yl)propanoic acid |
21495-41-0 | 95% | 250mg |
¥1106.0 | 2024-07-19 | |
| Chemenu | CM149134-1g |
2-amino-3-(2-methyl-1H-indol-3-yl)propanoic acid |
21495-41-0 | 97% | 1g |
$417 | 2023-02-18 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-AQ797-200mg |
2-amino-3-(2-methyl-1H-indol-3-yl)propanoic acid |
21495-41-0 | 95% | 200mg |
857.0CNY | 2021-07-15 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-AQ797-50mg |
2-amino-3-(2-methyl-1H-indol-3-yl)propanoic acid |
21495-41-0 | 95% | 50mg |
342.0CNY | 2021-07-15 | |
| TRC | M332500-25mg |
2-Methyl-DL-tryptophan |
21495-41-0 | 25mg |
$ 50.00 | 2022-06-03 | ||
| TRC | M332500-50mg |
2-Methyl-DL-tryptophan |
21495-41-0 | 50mg |
$ 65.00 | 2022-06-03 | ||
| TRC | M332500-200mg |
2-Methyl-DL-tryptophan |
21495-41-0 | 200mg |
$ 185.00 | 2022-06-03 |
2-amino-3-(2-methyl-1H-indol-3-yl)propanoic acid Related Literature
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1. 141. The synthesis of the nuclear-C-methylated tryptophans. A note on the aldehyde reactions for tryptophanH. N. Rydon J. Chem. Soc. 1948 705
-
2. Index pages
-
3. Index pages
-
Robert A. Hill,Andrew Sutherland Nat. Prod. Rep. 2017 34 1180
-
Susan C. Wang Nat. Prod. Rep. 2018 35 707
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